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Monitoring Recommendations & Renal Risk Data

The table below consolidates the quantitative findings and official recommendations on renal monitoring

from the literature.

Aspect

Source /

Key Data & Recommendations
Context

General Monitoring
Recommendation

Manufacturer's
Monitoring (SmPC)

Incidence of Acute
Kidney Injury (AKI)

Risk of No Monitoring

Check renal function before treatment, at 2-3 months, and [1]
annually thereafter.

More frequent 3-monthly monitoring recommended for [1]
some formulations (e.g., Pentasa, Octasa, Salofalk).

Incidence of AKI hospitalization in IBD patients: 1.36 per [2]
1000 person-years. Risk was lower in patients with 5-ASA
use.

Lack of renal function monitoring associated with a ~4x [2]
higher risk of AKI (HR 3.96).

| AIN Case Analysis (Systematic Review) | Median time to AIN onset: 2.3 years (IQR: 1-4 years). Median

rise in creatinine: 3.3x baseline. Rate of end-stage renal failure: 15% despite treatment. | [1] |

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s535018?utm_src=pdf-body
https://www.smolecule.com/products/s535018?utm_src=pdf-interest
https://eurjmedres.biomedcentral.com/articles/10.1186/s40001-022-00687-y
https://eurjmedres.biomedcentral.com/articles/10.1186/s40001-022-00687-y
https://www.mdpi.com/2077-0383/11/11/2954
https://www.mdpi.com/2077-0383/11/11/2954
https://eurjmedres.biomedcentral.com/articles/10.1186/s40001-022-00687-y
https://www.smolecule.com/products/s535018?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Experimental & Diagnostic Protocols

For researchers investigating 5-ASA nephrotoxicity, the following methodologies are critical.

Clinical Case Identification and Diagnhosis

This protocol is based on a systematic review of biopsy-proven 5-ASA-induced AIN [1].

¢ Patient Population: Patients with IBD (Ulcerative Colitis or Crohn's Disease) on any 5-ASA
formulation (mesalazine, sulfasalazine, etc.).
¢ Inclusion Criteria: Unexplained rise in serum creatinine (typically a doubling or more from baseline)
during 5-ASA therapy.
e Confirmatory Diagnostic: Renal biopsy is the gold standard for confirming AIN. Histology typically
shows tubulointerstitial inflammation with immune cell infiltration.
e Assessment of Recovery:
o Primary Intervention: Immediate withdrawal of the offending 5-ASA drug.
o Adjunctive Treatment: Many patients receive a course of corticosteroids, though evidence for
their efficacy is mixed.
o Outcome Tracking: Monitor serum creatinine to classify recovery as:
= Complete: Return to baseline function.
= Partial: Significant improvement but not to baseline.
= No recovery: Progression to end-stage renal disease (ESRD).

Large-Scale Cohort Study on Monitoring Efficacy

This methodology uses real-world data to assess the population-level relationship between monitoring and

outcomes, as demonstrated in a nationwide French study [2].

o Data Source: Use of a large, linkable healthcare database (e.g., claims data, national health
records).

e Cohort Definition: Identify all patients with a diagnosis of IBD within a specific timeframe.

e Exclusion Criteria: Patients with a history of kidney impairment before IBD diagnosis or 5-ASA
initiation.

e Exposure Variable (Time-dependent): Renal function monitoring, defined as the performance of
serum creatinine and/or proteinuria tests during follow-up.

¢ Primary Outcome: Time to first hospitalization for AKI, identified using standardized diagnostic
codes.
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o Statistical Analysis: A Cox proportional-hazards model adjusted for baseline and time-dependent
covariates (e.g., age, sex, comorbidities, IBD phenotype) to calculate the hazard ratio (HR) for AKI

associated with "no monitoring."

Pathways and Workflows

To aid in understanding the mechanism and diagnostic process, the following diagrams illustrate the

pathophysiology of 5-ASA-induced nephrotoxicity and a structured workflow for clinical management.

Pathophysiology of 5-ASA Induced Nephrotoxicity
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e Controversy Exists: While the risk of AIN is well-documented, some studies have found no
significant detrimental effect of 5-ASA on renal function over a 4-year period, suggesting the issue
requires careful, case-by-case evaluation [3].

¢ Mechanism is Pleiotropic: 5-ASA's action is not limited to one pathway. Research indicates it
modulates multiple targets, including PPAR-y, NF-kB, and COX-2, which may contribute to both its
therapeutic and adverse effects [4].

¢ Novel Imaging Techniques: Emerging research is focusing on advanced imaging like Dynamic
Contrast-Enhanced MRI (DCE-MRI) with novel, non-metallic contrast agents (e.g., glucoverdazyl) to
map kidney function spatially, offering potential future tools for safer and more detailed monitoring [5]

[6].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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